Cas no 2649068-30-2 (2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene)

• Product Name: 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene
• CAS No: 2649068-30-2
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6321280
• PubChem ID: 105518279
• Update Time: 2025-05-25

2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene
• 2649068-30-2
• EN300-1914236

• Inchi： 1S/C11H12BrNO2/c1-11(2,13-7-14)8-4-5-10(15-3)9(12)6-8/h4-6H,1-3H3
• InChI Key： RZZIIKIBZJVZNM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)N=C=O)OC

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene

Comprehensive Overview of 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene (CAS No. 2649068-30-2)

2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene (CAS No. 2649068-30-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound, characterized by its unique isocyanate and bromo-methoxybenzene functional groups, serves as a versatile intermediate in the synthesis of advanced polymers, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a 2-isocyanatopropan-2-yl moiety, enables it to participate in a wide range of chemical reactions, making it invaluable for researchers and industrial applications.

The growing interest in 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene is driven by its potential applications in high-performance materials and drug discovery. With the rise of green chemistry and sustainable synthesis, this compound is being explored for its role in developing eco-friendly polymers and coatings. Researchers are particularly interested in its reactivity with amines and alcohols, which can lead to the formation of polyurethanes and urea derivatives, materials widely used in automotive, construction, and medical industries.

One of the most frequently searched questions about CAS No. 2649068-30-2 revolves around its synthetic routes and safety profile. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential due to the reactivity of the isocyanate group. Recent studies have highlighted its potential as a building block for biodegradable polymers, aligning with the global push toward reducing environmental impact. This has led to increased demand for detailed technical data sheets and analytical methods to ensure purity and performance.

In the context of pharmaceutical research, 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene is being investigated for its role in the synthesis of small-molecule inhibitors and targeted therapies. Its brominated aromatic ring provides a handle for further functionalization, making it a valuable scaffold for medicinal chemists. The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further enhances its utility in drug development pipelines.

From an industrial perspective, the compound's stability and reactivity make it a candidate for advanced material formulations. Companies specializing in specialty chemicals are exploring its use in UV-curable resins and adhesives, where its fast curing properties and durability are highly desirable. Additionally, its potential in 3D printing materials is a hot topic, as the industry seeks to expand the range of high-resolution photopolymers available for additive manufacturing.

The analytical characterization of 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methoxybenzene typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial use. Recent advancements in process optimization have also focused on reducing byproducts and improving yield, addressing common challenges in large-scale production.

As the scientific community continues to explore the potential of CAS No. 2649068-30-2, its role in emerging technologies becomes increasingly evident. Whether in the development of smart materials or as a key intermediate in organic synthesis, this compound exemplifies the intersection of innovation and practicality. For researchers and manufacturers alike, understanding its properties and applications is essential for driving progress in their respective fields.